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Compound of Interest

Compound Name: 1,19-Eicosadiene

Cat. No.: B081346

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,19-Eicosadiene is a naturally occurring long-chain diene hydrocarbon found in various plant
species. While research into its specific biological activities is not extensive, existing evidence
points towards its potential as an insect kairomone and suggests possible antimicrobial
properties through membrane disruption. This technical guide synthesizes the current
knowledge on the biological activities of 1,19-eicosadiene, presenting available data, outlining
experimental methodologies, and visualizing putative mechanisms of action. This document
aims to provide a comprehensive resource for researchers and professionals in drug
development and related fields, highlighting both what is known and the significant gaps in the
current understanding of this compound's biological profile.

Chemical and Physical Properties

1,19-Eicosadiene is a linear hydrocarbon chain with 20 carbon atoms and two terminal double
bonds. Its physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C20H3s [1112]
Molecular Weight 278.52 g/mol [1][2]

CAS Number 14811-95-1 [1][2]
IUPAC Name icosa-1,19-diene [1]

Boiling Point 348.7°C at 760 mmHg [2]

Density 0.798 g/cm?3 [2]

Flash Point 145.5°C [2]

Melting Point 24.5°C [2]

Known Biological Activities
Kairomonal Activity in Zeugodacus cucurbitae (Melon

Fly)

1,19-Eicosadiene has been identified as a kairomonal compound that attracts the melon fly,
Zeugodacus cucurbitae, a significant agricultural pest. Kairomones are semiochemicals emitted
by one species that mediate an interaction which is adaptively favorable to a receiving species.
In this case, 1,19-eicosadiene present in host plants guides the melon fly to suitable sites for
feeding and oviposition.

Quantitative Data:

Direct dose-response data for pure 1,19-eicosadiene is not readily available in the literature.
However, studies on host plant extracts containing this compound have demonstrated
attraction. The following table summarizes qualitative findings.

Organism Bioassay Type Observed Effect Reference

Attraction to host plant
Zeugodacus ) o
) Y-tube olfactometer volatiles containing [3114]
cucurbitae ) )
1,19-eicosadiene
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Experimental Protocol: Y-Tube Olfactometer Bioassay

This bioassay is a standard method for studying insect olfactory responses to volatile
compounds.

Objective: To determine the behavioral response (attraction or repulsion) of Zeugodacus
cucurbitae to 1,19-eicosadiene.

Materials:

o Y-tube olfactometer

e Air pump and flow meters

e Charcoal-filtered, humidified air

e Test chambers for odor sources

o Adult melon flies (Zeugodacus cucurbitae), separated by sex and age, and starved for a
defined period before the assay.

e Pure 1,19-eicosadiene

e Solvent control (e.g., hexane)

Methodology:

o A stream of purified and humidified air is passed through the two arms of the Y-tube
olfactometer at a constant flow rate.

e The test compound (1,19-eicosadiene dissolved in a solvent) is placed on a filter paper in
one of the odor chambers connected to one arm of the olfactometer.

e The solvent alone is placed in the other odor chamber as a control.

e Asingle melon fly is introduced at the base of the Y-tube and is given a set amount of time to
choose between the two arms.
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e Achoice is recorded when the fly moves a certain distance into one of the arms and remains
there for a specified duration.

e The olfactometer is cleaned thoroughly between trials, and the position of the treatment and
control arms are alternated to avoid positional bias.

e The number of flies choosing the treatment arm versus the control arm is recorded and
statistically analyzed (e.g., using a Chi-squared test).

Experimental Workflow for Y-Tube Olfactometer Bioassay

Workflow for a typical Y-tube olfactometer experiment.

Antimicrobial and Antifungal Activity (Putative)

While no studies have directly reported the antimicrobial or antifungal activity of 1,19-
eicosadiene with specific MIC (Minimum Inhibitory Concentration) or IC50 (half-maximal
inhibitory concentration) values, long-chain hydrocarbons are known to possess such
properties. The proposed mechanism of action is the disruption of the microbial cell membrane.

General Insights from Related Compounds:

e Long-chain fatty alcohols (C7-C10) have demonstrated antimycobacterial activity, with their
efficacy attributed to damaging the cell envelope.[5]

e The presence of a terminal double bond in some long-chain alcohols can potentiate their
antimycobacterial activity, suggesting that the unsaturation in 1,19-eicosadiene could be
important for any potential antimicrobial effects.[5]

» Various fungi are capable of assimilating alkanes and alkenes as a carbon source, which
might imply a degree of tolerance in some species.[6]

Quantitative Data:

No specific MIC or IC50 values for 1,19-eicosadiene have been found in the reviewed
literature. The table below is therefore based on the general activity of related long-chain
hydrocarbons.
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Reference (for

. . Putative

Organism Class Activity Type . related
Mechanism
compounds)

) Bacteriostatic/Bacteric ) )

Bacteria dal Membrane Disruption [51[7]
ida

Fungi Fungistatic/Fungicidal Membrane Disruption [6][8]

Experimental Protocol: Broth Microdilution for MIC Determination

This is a standard method to determine the minimum inhibitory concentration of a compound
against a specific microorganism.

Objective: To determine the MIC of 1,19-eicosadiene against a panel of bacteria and fungi.
Materials:
e Pure 1,19-eicosadiene

e A suitable solvent (e.g., DMSO) and emulsifying agent if necessary, due to the hydrophobic
nature of the compound.

o Sterile 96-well microtiter plates
» Bacterial or fungal strains of interest

o Appropriate sterile liquid growth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640
for fungi)

o Spectrophotometer or microplate reader
Methodology:

e A serial two-fold dilution of 1,19-eicosadiene is prepared in the growth medium in the wells
of a 96-well plate.

o A standardized inoculum of the test microorganism is added to each well.
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e Positive (microorganism in medium without the test compound) and negative (medium only)
controls are included.

e The plates are incubated under appropriate conditions (e.g., 37°C for bacteria, 35°C for
fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

e The MIC is determined as the lowest concentration of 1,19-eicosadiene that visibly inhibits
the growth of the microorganism, often confirmed by measuring the optical density at 600
nm.

Logical Flow for Antimicrobial Activity Assessment

Logical progression for investigating antimicrobial properties.

Effect on Cell Membrane Fluidity (Hypothesized)

As a long-chain hydrocarbon, it is hypothesized that 1,19-eicosadiene can intercalate into the
lipid bilayer of cell membranes, thereby altering their fluidity and function. This disruption is
believed to be the basis for its potential antimicrobial properties.

Quantitative Data:

No experimental data on the effect of 1,19-eicosadiene on membrane fluidity was found in the
literature.

Experimental Protocol: Laurdan Generalized Polarization (GP) Assay
This fluorescence-based assay is a common method to assess changes in membrane fluidity.

Objective: To quantify the effect of 1,19-eicosadiene on the fluidity of model lipid membranes
(liposomes) or live cells.

Materials:
o Laurdan (fluorescent probe)

e Pure 1,19-eicosadiene
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e Liposomes of a defined lipid composition (e.g., POPC) or a suspension of live cells (e.g.,
bacteria or yeast)

o Fluorometer or a fluorescence plate reader capable of measuring emission at two
wavelengths.

Methodology:
e Liposomes or cells are incubated with Laurdan, which incorporates into the lipid membranes.

e The Laurdan-labeled liposomes or cells are then treated with different concentrations of
1,19-eicosadiene.

o The fluorescence emission intensity is measured at two wavelengths (typically ~440 nm for
the gel phase and ~490 nm for the liquid-crystalline phase) with an excitation wavelength of
~350 nm.

e The Generalized Polarization (GP) value is calculated using the following formula: GP = (laao

- la90) / (laa0 + la90)

e Adecrease in the GP value indicates an increase in membrane fluidity, while an increase in
GP suggests a more rigid membrane.

Signaling Pathway of Membrane Disruption

Hypothesized mechanism of 1,19-eicosadiene-induced membrane disruption.

Other Potential Biological Activities

Currently, there is no available data in the scientific literature regarding the cytotoxic, anti-
inflammatory, or other pharmacological activities of 1,19-eicosadiene.

Summary and Future Directions

1,19-Eicosadiene is a long-chain hydrocarbon with documented kairomonal activity for the
melon fly, Zeugodacus cucurbitae. While its chemical structure suggests potential antimicrobial
and membrane-disrupting properties, these activities have not yet been experimentally
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guantified. The lack of specific data, such as MIC or IC50 values, represents a significant
knowledge gap.

Future research should focus on:

e Quantitative Kairomonal Studies: Determining the dose-response relationship of pure 1,19-
eicosadiene on Zeugodacus cucurbitae to better understand its potency as an attractant.

o Antimicrobial and Antifungal Screening: Performing systematic screening of 1,19-
eicosadiene against a broad panel of pathogenic bacteria and fungi to determine its MIC
and MBC/MFC values.

e Mechanism of Action Studies: Utilizing biophysical techniques, such as the Laurdan GP
assay, to experimentally verify and quantify the effect of 1,19-eicosadiene on membrane
fluidity and integrity.

» Cytotoxicity and Pharmacological Profiling: Evaluating the cytotoxic effects of 1,19-
eicosadiene on various cancer and non-cancer cell lines to assess its potential as a
therapeutic agent and to understand its safety profile.

Addressing these research questions will provide a more complete picture of the biological
activity of 1,19-eicosadiene and could unlock its potential in pest management, as an
antimicrobial agent, or in other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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